Cas no 1256788-36-9 (2-chloro-6-methoxypyridine-4-carbonitrile)

• Product Name: 2-chloro-6-methoxypyridine-4-carbonitrile
• CAS No: 1256788-36-9
• MF: C₇H₅ClN₂O
• MW: 168.5804002285
• MDL: MFCD18204709
• CID: 4555381
• PubChem ID: 58503866
• Update Time: 2025-11-06

2-chloro-6-methoxypyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-methoxyisonicotinonitrile
• 2-chloro-6-methoxypyridine-4-carbonitrile
• 4-Pyridinecarbonitrile, 2-chloro-6-methoxy-
• 2-Chloro-4-cyano-6-methoxypyridine
• 2-chloro-6-methoxy-isonicotinonitrile
• 2-chloro-6-methoxy-pyridine-4-carbonitrile
• C72012
• XHQQYIWTUFWASX-UHFFFAOYSA-N
• CS-0373246
• 1256788-36-9
• SCHEMBL11296944
• 2-Chloro-6-methoxy-4-pyridinecarbonitrile
• EN300-3253350
• AS-65706
• DB-149803
• AKOS017516305

• MDL： MFCD18204709
• Inchi： 1S/C7H5ClN2O/c1-11-7-3-5(4-9)2-6(8)10-7/h2-3H,1H3
• InChI Key： XHQQYIWTUFWASX-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=CC(=N1)OC

Computed Properties

• Exact Mass: 168.0090405g/mol
• Monoisotopic Mass: 168.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 45.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-chloro-6-methoxypyridine-4-carbonitrile

Recent Advances in the Application of 2-Chloro-6-methoxypyridine-4-carbonitrile (CAS: 1256788-36-9) in Chemical Biology and Pharmaceutical Research

2-Chloro-6-methoxypyridine-4-carbonitrile (CAS: 1256788-36-9) is a heterocyclic compound that has recently gained attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential as a building block for drug discovery. This research brief synthesizes the latest findings on the synthesis, biological activity, and applications of this compound, with a focus on its role in the development of novel therapeutic agents.

Recent studies have demonstrated the utility of 2-chloro-6-methoxypyridine-4-carbonitrile as a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the electron-withdrawing cyano group and the chloro and methoxy substituents, make it an attractive scaffold for medicinal chemistry. Researchers have exploited these properties to design and synthesize compounds with potential anticancer, antimicrobial, and anti-inflammatory activities.

One of the most significant advancements involves the use of this compound in the development of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of pyridine-based inhibitors using 2-chloro-6-methoxypyridine-4-carbonitrile as a starting material. These inhibitors showed promising activity against several cancer-related kinases, with IC50 values in the low micromolar range. The researchers highlighted the importance of the chloro and methoxy groups in modulating the binding affinity and selectivity of the inhibitors.

In addition to its applications in drug discovery, 2-chloro-6-methoxypyridine-4-carbonitrile has been investigated as a precursor for the synthesis of fluorescent probes. A recent study in Chemical Communications described the development of a pyridine-based fluorescent sensor for metal ions, where the compound served as the core structure. The sensor exhibited high selectivity for zinc ions, with potential applications in biological imaging and diagnostics.

The synthetic methodologies for 2-chloro-6-methoxypyridine-4-carbonitrile have also seen improvements. A 2024 report in Organic Process Research & Development outlined a scalable and cost-effective synthesis route, achieving a yield of over 80% with high purity. This advancement is particularly significant for industrial-scale production, addressing previous challenges related to yield and scalability.

Despite these promising developments, challenges remain in the optimization of the compound's pharmacokinetic properties and toxicity profile. Ongoing research aims to address these issues through structural modifications and formulation strategies. Future directions include exploring its potential in combination therapies and targeted drug delivery systems.

In conclusion, 2-chloro-6-methoxypyridine-4-carbonitrile (CAS: 1256788-36-9) represents a valuable scaffold in chemical biology and pharmaceutical research. Its diverse applications, from kinase inhibitors to fluorescent probes, underscore its importance in the field. Continued research and development efforts are expected to further unlock its potential, contributing to the discovery of new therapeutic agents and diagnostic tools.